Cas no 22366-37-6 (3-Quinolinecarboxylicacid, 4,8-dihydroxy-6-methyl-)

• Product Name: 3-Quinolinecarboxylicacid, 4,8-dihydroxy-6-methyl-
• CAS No: 22366-37-6
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 250773
• PubChem ID: 45117423
• Update Time: 2025-04-19

3-Quinolinecarboxylicacid, 4,8-dihydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 4,8-dihydroxy-6-methyl-
• 3-Quinolinecarboxylicacid,4,8-dihydroxy-6-methyl-(8CI)
• 8-Hydroxy-6-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• DTXSID40668608
• 4,8-Dihydroxy-6-methylquinoline-3-carboxylic acid
• 22366-37-6
• 8-hydroxy-6-methyl-4-oxo-1H-quinoline-3-carboxylic acid

• Inchi： 1S/C11H9NO4/c1-5-2-6-9(8(13)3-5)12-4-7(10(6)14)11(15)16/h2-4,13H,1H3,(H,12,14)(H,15,16)
• InChI Key： MHAGHUQWSWGDBJ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=CC2C(C(C(=O)O)=CNC=21)=O

Computed Properties

• Exact Mass: 219.05317
• Monoisotopic Mass: 219.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 90.65
• LogP: 1.24030